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Compound of Interest
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Cat. No.: B049846

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for allyl
phenyl ether, a key intermediate in organic synthesis. The document details its Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics,
offering valuable insights for compound identification, purity assessment, and structural
elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the carbon-hydrogen framework of a molecule.

'H NMR Spectroscopy

Proton NMR (*H NMR) spectroscopy of allyl phenyl ether reveals distinct signals
corresponding to the aromatic and allylic protons. The spectrum is typically recorded in a
deuterated solvent, such as chloroform-d (CDCIs).

Table 1: *H NMR Spectroscopic Data for Allyl Phenyl Ether
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
7.32-7.28 m 2H Ar-H (meta)
6.98 - 6.94 m 3H Ar-H (ortho, para)
ddt, J =17.3, 10.5,5.3
6.08 1H -CH=CH:
Hz
5.42 dg,J=17.3,1.6 Hz 1H =CHz2 (trans)
5.27 dq,J=10.5,1.4Hz 1H =CHz2 (cis)
4.55 dt,J=5.3,1.5Hz 2H -OCH:-

Data sourced from spectral databases and may vary slightly depending on experimental
conditions.[1][2][3]

3C NMR Spectroscopy

Carbon-13 NMR (33C NMR) provides information about the different carbon environments
within the molecule.

Table 2: 13C NMR Spectroscopic Data for Allyl Phenyl Ether

Chemical Shift (d) ppm Assignment

158.5 Ar-C (quaternary, attached to O)
133.5 -CH=CH:z

129.5 Ar-C (meta)

121.0 Ar-C (para)

117.8 =CH:

114.8 Ar-C (ortho)

68.9 -OCHz-
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Data sourced from spectral databases and may vary slightly depending on experimental
conditions.[4][5]

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Allyl Phenyl Ether

Wavenumber (cm~2) Intensity Assignment

=C-H stretch (aromatic and

3065 - 3040 Medium viny)

2925 - 2860 Medium C-H stretch (aliphatic)

1648 Medium C=C stretch (alkene)

1598, 1495 Strong C=C stretch (aromatic ring)
1242 Strong C-O-C stretch (asymmetric)
1033 Strong C-O-C stretch (symmetric)
991, 926 Strong =C-H bend (out-of-plane)
753, 691 Strong Ar-H bend (out-of-plane)

Data sourced from spectral databases and may vary slightly depending on experimental
conditions.[6][7]

Mass Spectrometry (MS)

Mass spectrometry (MS) is a technique that measures the mass-to-charge ratio of ions. The
resulting mass spectrum can be used to determine the molecular weight and elemental
composition of a compound, as well as to gain structural information from its fragmentation
pattern.

Table 4: Mass Spectrometry Data for Allyl Phenyl Ether
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miz Relative Abundance (%) Assighment

134 100 [M]* (Molecular lon)
106 25 [M - COJ*

93 40 [CeHsO]*

77 60 [CeHs]*

a1 85 [CsHs]*

The fragmentation pattern can be complex and may involve rearrangements such as the
Claisen rearrangement upon ionization.[8][9][10]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.
Specific instrument parameters may need to be optimized.

NMR Spectroscopy

o Sample Preparation: Accurately weigh 10-20 mg of allyl phenyl ether and dissolve it in
approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs) in a clean, dry vial.[11][12]
[13] For 3C NMR, a higher concentration (50-100 mg) may be required.[11][13]

o Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR
tube to a height of about 4-5 cm.[11] Ensure no solid particles are present; filter if necessary.
[14]

e Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in
the magnet.

o Data Acquisition:

o Locking and Shimming: The instrument will lock onto the deuterium signal of the solvent to
stabilize the magnetic field. The magnetic field homogeneity is then optimized through a
process called shimming.[11]
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o Tuning: The probe is tuned to the appropriate frequency for the nucleus being observed
(*H or 13C).[11]

o Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, pulse
width, relaxation delay) and acquire the spectrum. Tetramethylsilane (TMS) is commonly
used as an internal standard for chemical shift referencing (0 ppm).[15]

IR Spectroscopy

o Sample Preparation (Neat Liquid): As allyl phenyl ether is a liquid, the simplest method is to
obtain the spectrum as a thin film.[16] Place one or two drops of the neat liquid between two
salt plates (e.g., NaCl or KBr). Gently press the plates together to form a thin, uniform film.

e Instrument Setup: Place the salt plates in the sample holder of the FT-IR spectrometer.

o Data Acquisition: Record a background spectrum of the empty beam path. Then, acquire the
sample spectrum. The instrument software will automatically ratio the sample spectrum to
the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (Electron lonization - El)

e Sample Introduction: Introduce a small amount of the allyl phenyl ether sample into the
mass spectrometer. For a volatile liquid, this is typically done via a heated inlet system or by
direct injection.[17][18]

« lonization: In the ion source, the sample molecules are bombarded with a high-energy beam
of electrons (typically 70 eV), causing the ejection of an electron to form a molecular ion
([IM]*) and various fragment ions.[19][20]

o Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g., a
guadrupole or magnetic sector), which separates them based on their mass-to-charge (m/z)
ratio.[17][20]

o Detection: An electron multiplier or other detector records the abundance of each ion at a
specific m/z value.[17][20] The resulting data is plotted as a mass spectrum, with m/z on the
x-axis and relative abundance on the y-axis.[18]
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Logical Relationships in Spectroscopic Analysis

The following diagram illustrates how the different spectroscopic techniques provide
complementary information for the structural elucidation of allyl phenyl ether.
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Click to download full resolution via product page

Caption: Workflow of Spectroscopic Analysis for Structural Elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allyl phenyl ether(1746-13-0) 1H NMR spectrum [chemicalbook.com]

2. chegg.com [chegg.com]

3. spectrabase.com [spectrabase.com]

4. Allyl phenyl ether(1746-13-0) 13C NMR [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b049846?utm_src=pdf-body
https://www.benchchem.com/product/b049846?utm_src=pdf-body-img
https://www.benchchem.com/product/b049846?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_1746-13-0_1HNMR.htm
https://www.chegg.com/homework-help/questions-and-answers/5-15-1h-nmr-spectrum-allyl-phenyl-ether-shown-spectrum-3-although-aromatic-protons-difficu-q19904602
https://spectrabase.com/spectrum/2WmlftlERYp
https://m.chemicalbook.com/SpectrumEN_1746-13-0_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. spectrabase.com [spectrabase.com]
e 6. Allyl phenyl ether(1746-13-0) IR Spectrum [chemicalbook.com]
e 7. chegg.com [chegg.com]

» 8. Claisen rearrangement of allyl phenyl ether and its sulfur and selenium analogues on
electron impact - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. Allyl phenyl ether | CO9H100 | CID 74458 - PubChem [pubchem.ncbi.nim.nih.gov]
e 10. Benzene, (2-propenyloxy)- [webbook.nist.gov]

e 11. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]

e 12. sapub.org [sapub.org]

e 13. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
e 14. NMR Sample Preparation [nmr.chem.umn.edu]

e 15. NMR Spectroscopy [www2.chemistry.msu.edu]

e 16. Allyl phenyl ether | 1746-13-0 [chemicalbook.com]

e 17. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

o 18. Mass Spectrometry [www2.chemistry.msu.edu]

e 19. sydney.edu.au [sydney.edu.au]

e 20. chem.libretexts.org [chem.libretexts.org]

» To cite this document: BenchChem. [Spectroscopic Profile of Allyl Phenyl Ether: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049846#allyl-phenyl-ether-spectroscopic-data-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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